Cas no 905274-08-0 (5-chloro-3-methyl-2,3-dihydro-1H-indole)

• Product Name: 5-chloro-3-methyl-2,3-dihydro-1H-indole
• CAS No: 905274-08-0
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• MDL: MFCD20485292
• CID: 1120955
• PubChem ID: 57753665
• Update Time: 2025-05-20

5-chloro-3-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1,7,8,8a-tetrahydro-8a-methyl-Pyrrolo[1,2-a]pyrimidine-2,6-dione
• 5-chloro-3-methyl-2,3-dihydro-1H-indole
• EN300-338807
• 905274-08-0
• SCHEMBL3875241

• MDL： MFCD20485292
• Inchi： 1S/C9H10ClN/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-4,6,11H,5H2,1H3
• InChI Key： BLFDPOSPILTWIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)CN2

Computed Properties

• Exact Mass: 167.0501770g/mol
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 5-chloro-3-methyl-2,3-dihydro-1H-indole

Introduction to 5-chloro-3-methyl-2,3-dihydro-1H-indole (CAS No. 905274-08-0)

5-chloro-3-methyl-2,3-dihydro-1H-indole (CAS No. 905274-08-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the indole family, which is well-known for its wide-ranging pharmacological properties and roles in drug discovery. The presence of both chloro and methyl substituents on the indole ring system introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 5-chloro-3-methyl-2,3-dihydro-1H-indole contribute to its reactivity and functionality, which are critical factors in medicinal chemistry. The chloro group at the 5-position enhances electrophilicity, facilitating nucleophilic substitution reactions that can be exploited in synthesizing more complex derivatives. Meanwhile, the methyl group at the 3-position influences the overall electronic distribution of the molecule, potentially affecting its binding affinity to biological targets. These structural attributes make it an attractive candidate for further exploration in drug design.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of indole-based compounds in modulating inflammatory pathways, neurotransmitter systems, and even inhibiting the growth of certain cancers. Specifically, derivatives of 5-chloro-3-methyl-2,3-dihydro-1H-indole have shown promise in preclinical models as modulators of enzymes and receptors involved in pain perception, neurodegeneration, and immune responses.

One of the most compelling aspects of 5-chloro-3-methyl-2,3-dihydro-1H-indole is its role as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. Researchers have leveraged its structural motif to develop inhibitors targeting specific disease pathways. For instance, modifications at the 2-position or 7-position of the indole ring have led to compounds with improved bioavailability and selectivity for certain biological targets. This underscores the importance of 5-chloro-3-methyl-2,3-dihydro-1H-indole as a building block in medicinal chemistry.

The synthesis of 5-chloro-3-methyl-2,3-dihydro-1H-indole involves well-established organic reactions that highlight its synthetic accessibility. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and alkylation. These methods are not only efficient but also scalable, making it feasible to produce sufficient quantities for both research and industrial applications. The ability to modify this core structure allows chemists to fine-tune its properties for specific applications.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential hits derived from 5-chloro-3-methyl-2,3-dihydro-1H-indole. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly assess large libraries of compounds for their binding affinity to target proteins. This approach has accelerated the discovery process by prioritizing candidates with high potential for further development.

The pharmacokinetic properties of 5-chloro-3-methyl-2,3-dihydro-1H-indole are also subjects of interest in drug development. Studies have examined its solubility, metabolic stability, and distribution patterns in biological systems. These parameters are crucial for determining whether a compound can reach its intended target site effectively within an organism. Advances in biopharmaceutical profiling have provided insights into optimizing derivatives based on these pharmacokinetic characteristics.

Moreover, recent investigations have explored the role of 5-chloro-3-methyl-2,3-dihydro-1H-indole in modulating immune responses. Indole derivatives are known to interact with various immune cells and signaling pathways, making them candidates for treating autoimmune diseases or enhancing anti-inflammatory therapies. Preclinical data suggests that modifications to this scaffold can yield compounds with potent immunomodulatory effects without significant side effects.

The versatility of 5-chloro-3-methyl-2,3-dihydro-1H-indole extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemicals due to its structural adaptability. Researchers have synthesized polymers and coatings incorporating indole-based units for their unique electronic properties or used it as an intermediate in pesticide formulations targeting specific pests while minimizing environmental impact.

In conclusion,5-chloro-3-methyl-2,3-dihydro-1H-indole (CAS No. 90527408) represents a promising chemical entity with broad utility across multiple disciplines including medicine,biology/materials science.Alongside ongoing research efforts aimed at elucidating new biological functions or improving synthetic methodologies;this compound continues tooptimizeitspotentialasaclinicalcandidateorindustrialscaleapplication.